Cas no 858938-92-8 (Isoxazole, 3-[2,4-bis(trifluoromethyl)phenyl]-5-(chloromethyl)-)

• Product Name: Isoxazole, 3-[2,4-bis(trifluoromethyl)phenyl]-5-(chloromethyl)-
• CAS No: 858938-92-8
• MF: C₁₂H₆ClF₆NO
• MW: 329.625563144684
• CID: 1842197
• Update Time: 2024-11-26

Isoxazole, 3-[2,4-bis(trifluoromethyl)phenyl]-5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-[2,4-bis(trifluoromethyl)phenyl]-5-(chloromethyl)-

• Inchi： 1S/C12H6ClF6NO/c13-5-7-4-10(20-21-7)8-2-1-6(11(14,15)16)3-9(8)12(17,18)19/h1-4H,5H2
• InChI Key： XINLXXOTVJSBEG-UHFFFAOYSA-N
• SMILES： O1C(CCl)=CC(C2=CC=C(C(F)(F)F)C=C2C(F)(F)F)=N1

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Boiling Point: 314.5±42.0 °C(Predicted)
• pka: -4.71±0.50(Predicted)